N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[(8-oxo-7H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C14H10F3N5O2/c15-14(16,17)9-3-1-2-8(6-9)12(23)19-7-10-20-21-11-13(24)18-4-5-22(10)11/h1-6H,7H2,(H,18,24)(H,19,23)
• InChI Key: XIBMPTCQKAVZKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C(=O)NCC2=NN=C3N2C=CNC3=O
• Molecular Formula: C14H10F3N5O2
• Molecular Weight: 337.26 g/mol

Description

“N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)-3-(trifluoromethyl)benzamide” is a complex organic compound that contains several functional groups, including a triazolo[4,3-a]pyrazine ring, a benzamide group, and a trifluoromethyl group. The presence of these groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be planar due to the presence of the triazolo[4,3-a]pyrazine and benzamide groups. The trifluoromethyl group could introduce some steric hindrance and electronic effects, potentially influencing the compound’s reactivity and properties.

Chemical Reactions Analysis

The chemical reactivity of this compound is likely to be influenced by its functional groups. For example, the triazolo[4,3-a]pyrazine ring could undergo reactions at the non-coordinated nitrogen. The benzamide group could participate in various reactions involving the carbonyl group or the amide nitrogen.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and reactivity.

Safety and Hazards

Without specific information, it’s difficult to comment on the safety and hazards of this compound. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The study of novel organic compounds like this one is a vibrant area of research in chemistry. Future work could involve exploring its synthesis, properties, and potential applications in greater detail.